Methyl Methanethiosulfonate
Methyl Methanethiosulfonate
S-methyl methanethiosulfonate is a sulfonic acid derivative obtained by condensaton of methanesulfonic acid with methanethiol. It has a role as a metabolite. It derives from a methanesulfonic acid and a methanethiol.
Methyl methanethiosulfonate, also known as MMTS, belongs to the class of organic compounds known as sulfonyls. Sulfonyls are compounds containing the sulfonyl group, with the general structure RS(=O)2R' ( R, R' must not be H). Methyl methanethiosulfonate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, methyl methanethiosulfonate is primarily located in the cytoplasm. Methyl methanethiosulfonate can be biosynthesized from methanethiol and methanesulfonic acid. Methyl methanethiosulfonate is a pungent, roasted, and sulfurous tasting compound that can be found in brassicas and onion-family vegetables. This makes methyl methanethiosulfonate a potential biomarker for the consumption of these food products.
Methyl methanethiosulfonate, also known as MMTS, belongs to the class of organic compounds known as sulfonyls. Sulfonyls are compounds containing the sulfonyl group, with the general structure RS(=O)2R' ( R, R' must not be H). Methyl methanethiosulfonate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, methyl methanethiosulfonate is primarily located in the cytoplasm. Methyl methanethiosulfonate can be biosynthesized from methanethiol and methanesulfonic acid. Methyl methanethiosulfonate is a pungent, roasted, and sulfurous tasting compound that can be found in brassicas and onion-family vegetables. This makes methyl methanethiosulfonate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
2949-92-0
VCID:
VC0013714
InChI:
InChI=1S/C2H6O2S2/c1-5-6(2,3)4/h1-2H3
SMILES:
CSS(=O)(=O)C
Molecular Formula:
C2H6O2S2
Molecular Weight:
126.2 g/mol
Methyl Methanethiosulfonate
CAS No.: 2949-92-0
Reference Standards
VCID: VC0013714
Molecular Formula: C2H6O2S2
Molecular Weight: 126.2 g/mol
| CAS No. | 2949-92-0 |
|---|---|
| Product Name | Methyl Methanethiosulfonate |
| Molecular Formula | C2H6O2S2 |
| Molecular Weight | 126.2 g/mol |
| IUPAC Name | methylsulfonylsulfanylmethane |
| Standard InChI | InChI=1S/C2H6O2S2/c1-5-6(2,3)4/h1-2H3 |
| Standard InChIKey | XYONNSVDNIRXKZ-UHFFFAOYSA-N |
| SMILES | CSS(=O)(=O)C |
| Canonical SMILES | CSS(=O)(=O)C |
| Description | S-methyl methanethiosulfonate is a sulfonic acid derivative obtained by condensaton of methanesulfonic acid with methanethiol. It has a role as a metabolite. It derives from a methanesulfonic acid and a methanethiol. Methyl methanethiosulfonate, also known as MMTS, belongs to the class of organic compounds known as sulfonyls. Sulfonyls are compounds containing the sulfonyl group, with the general structure RS(=O)2R' ( R, R' must not be H). Methyl methanethiosulfonate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, methyl methanethiosulfonate is primarily located in the cytoplasm. Methyl methanethiosulfonate can be biosynthesized from methanethiol and methanesulfonic acid. Methyl methanethiosulfonate is a pungent, roasted, and sulfurous tasting compound that can be found in brassicas and onion-family vegetables. This makes methyl methanethiosulfonate a potential biomarker for the consumption of these food products. |
| Synonyms | Methanesulfonothioic Acid S-Methyl Ester; Thiomethanesulfonic Acid S-Methyl Ester; MMTS; NSC 21545; S-Methyl Methanesulfonothioate; S-Methyl Methanethio-_x000B_sulfonate; |
| PubChem Compound | 18064 |
| Last Modified | Nov 11 2021 |
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